Cas no 1805973-91-4 (2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid)

2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid is a specialized pyridine derivative with a unique substitution pattern, featuring cyano, difluoromethyl, nitro, and acetic acid functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in the synthesis of heterocyclic frameworks. The presence of electron-withdrawing groups enhances its utility as an intermediate in nucleophilic substitution and cross-coupling reactions. The difluoromethyl moiety may contribute to improved metabolic stability in bioactive molecules, while the nitropyridine core offers potential for further functionalization. Its structural features make it valuable for developing novel compounds with tailored properties for medicinal or crop protection applications.

2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid structure

1805973-91-4 structure

Product Name:2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid

CAS No:1805973-91-4

MF:C₉H₅F₂N₃O₄

MW:257.150508642197

CID:4877433

Update Time:2025-06-13

2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid
- Inchi： 1S/C9H5F2N3O4/c10-9(11)4-1-7(14(17)18)6(3-12)13-5(4)2-8(15)16/h1,9H,2H2,(H,15,16)
- InChI Key： YCBINLPWGXMLLS-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(C#N)N=C1CC(=O)O)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 389
XLogP3: 0.9
Topological Polar Surface Area: 120

2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029040666-1g	2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid	1805973-91-4	97%	1g	$1,460.20	2022-04-01

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Additional information on 2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid (CAS No. 1805973-91-4)

2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid (CAS No. 1805973-91-4) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by a cyano group, difluoromethyl moiety, and nitro substitution, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics. The presence of both electron-withdrawing and electron-donating groups in its structure also enhances its reactivity, enabling diverse chemical transformations.

In recent years, the compound has been explored for its role in developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. This aligns with the growing focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical literature. Additionally, its nitropyridine core is a key scaffold in agrochemicals, particularly in designing herbicides and pesticides with improved efficacy and environmental safety. The integration of fluorine atoms into such compounds is a trending strategy to enhance metabolic stability and bioavailability, addressing common challenges in formulation development.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid typically involves multi-step reactions, including nitration, cyanation, and difluoromethylation, which are frequently discussed in organic chemistry forums. Its CAS No. 1805973-91-4 serves as a critical identifier for researchers sourcing high-purity batches for experimental studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in downstream applications. These methodologies are often queried by scientists optimizing synthetic protocols or troubleshooting scalability issues.

From an industrial perspective, the compound's relevance extends to material science, where its aromatic system and functional groups contribute to the design of advanced polymers and coatings. The rise of green chemistry initiatives has further spurred interest in eco-friendly derivatives of such intermediates, reflecting broader societal concerns about sustainable manufacturing. As a result, patents and publications referencing 2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid often highlight its compatibility with catalytic processes and solvent-free reactions, which reduce waste generation.

In summary, 2-Cyano-5-(difluoromethyl)-3-nitropyridine-6-acetic acid (CAS No. 1805973-91-4) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its value in addressing contemporary scientific challenges. As the demand for tailored chemical solutions grows, this compound is poised to remain a focal point in both academic and industrial settings, driven by its structural adaptability and functional diversity.